Cas no 1807260-73-6 (3-Cyano-2-ethyl-6-(hydroxymethyl)benzoic acid)

• Product Name: 3-Cyano-2-ethyl-6-(hydroxymethyl)benzoic acid
• CAS No: 1807260-73-6
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5010821
• Update Time: 2025-10-28

3-Cyano-2-ethyl-6-(hydroxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-ethyl-6-(hydroxymethyl)benzoic acid

• Inchi： 1S/C11H11NO3/c1-2-9-7(5-12)3-4-8(6-13)10(9)11(14)15/h3-4,13H,2,6H2,1H3,(H,14,15)
• InChI Key： UEAZFDTXCHLILJ-UHFFFAOYSA-N
• SMILES： OCC1=CC=C(C#N)C(CC)=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.1
• Topological Polar Surface Area: 81.3

Additional information on 3-Cyano-2-ethyl-6-(hydroxymethyl)benzoic acid

3-Cyano-2-ethyl-6-(hydroxymethyl)benzoic acid (CAS No. 1807260-73-6)

3-Cyano-2-ethyl-6-(hydroxymethyl)benzoic acid is a compound with the CAS registry number 1807260-73-6. This compound is a benzoic acid derivative with a cyano group at the 3-position, an ethyl group at the 2-position, and a hydroxymethyl group at the 6-position. The structure of this compound is characterized by its aromatic ring system, which is substituted with three distinct functional groups, making it a unique molecule with potential applications in various fields of chemistry and biology.

The synthesis of 3-cyano-2-ethyl-6-(hydroxymethyl)benzoic acid involves multiple steps, including the introduction of substituents onto the benzoic acid backbone. Recent studies have explored novel synthetic pathways to improve the efficiency and yield of this compound. For instance, researchers have employed catalytic cross-coupling reactions to precisely install the cyano and hydroxymethyl groups onto the aromatic ring. These advancements not only enhance the scalability of the synthesis but also pave the way for further modifications to tailor the compound's properties for specific applications.

One of the key areas of interest for 3-cyano-2-ethyl-6-(hydroxymethyl)benzoic acid is its potential in medicinal chemistry. The presence of multiple functional groups provides opportunities for this compound to act as a scaffold in drug design. For example, the cyano group can serve as a site for further functionalization, while the hydroxymethyl group introduces hydrophilicity, which can influence pharmacokinetic properties such as solubility and bioavailability. Recent research has focused on evaluating this compound's ability to modulate enzyme activity or bind to specific receptors, which are critical steps in drug discovery.

In addition to its medicinal applications, 3-cyano-2-ethyl-6-(hydroxymethyl)benzoic acid has shown promise in materials science. The aromatic ring system and substituents can contribute to electronic properties that are desirable in organic semiconductors or optoelectronic materials. Studies have demonstrated that this compound exhibits interesting photophysical properties, making it a candidate for applications in light-emitting diodes (LEDs) or solar cells. Furthermore, its structural versatility allows for potential use in polymer synthesis or as a building block in supramolecular chemistry.

The characterization of 3-cyano-2-ethyl-6-(hydroxymethyl)benzoic acid has been carried out using advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure, purity, and crystalline form. Recent advancements in computational chemistry have also enabled researchers to predict and optimize the physical and chemical properties of this compound through molecular modeling and simulations.

From an environmental perspective, understanding the fate and transport of 3-cyano-2-ethyl-6-(hydroxymethyl)benzoic acid in natural systems is crucial for assessing its potential impact on ecosystems. Studies have investigated its biodegradability under various conditions, as well as its ability to partition between different environmental compartments such as water and soil. These findings are essential for developing guidelines for safe handling and disposal of this compound during industrial processes.

In conclusion, 3-cyano-2-ethyl-6-(hydroxymethyl)benzoic acid (CAS No. 1807260-73-6) is a versatile compound with a rich structural diversity that opens up numerous possibilities across multiple disciplines. Its unique combination of functional groups makes it an attractive candidate for applications in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.